Cas no 1804465-68-6 (Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804465-68-6
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4864628
• Update Time: 2025-05-19

Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)6-4(8(12)13)3-5(10(14,15)16)17-7(6)11/h3,8H,2H2,1H3
• InChI Key： JFCKJJHURCXWHQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804465-68-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1804465-68-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and inflammatory disorders. Its unique structural features, including the presence of bromine, difluoromethyl, and trifluoromethyl substituents, make it a versatile building block for the development of novel therapeutic agents.

The significance of this compound lies in its ability to undergo a wide range of chemical transformations, which are essential for constructing intricate molecular architectures. The bromo substituent at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This capability is particularly valuable in the synthesis of small-molecule inhibitors that target specific protein-protein interactions or enzyme activities.

In addition to the bromine moiety, the difluoromethyl and trifluoromethyl groups contribute to the compound's pharmacological properties by enhancing metabolic stability, lipophilicity, and binding affinity. These fluorinated substituents are well-documented in medicinal chemistry for their ability to modulate drug-like characteristics. For instance, trifluoromethylation is often employed to improve the bioavailability of drugs by increasing their resistance to oxidative degradation and enhancing their interaction with biological targets.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate. Researchers have demonstrated its application in the preparation of pyridine-based scaffolds that exhibit potent activity against kinases and other enzymes implicated in cancer progression. For example, derivatives of this compound have been shown to inhibit tyrosine kinases by selectively binding to their ATP-binding pockets. The presence of multiple fluorinated groups enhances the binding interactions, leading to improved efficacy and reduced off-target effects.

The compound's role in drug discovery has been further underscored by its incorporation into libraries designed for high-throughput screening. Such libraries are instrumental in identifying lead compounds for further optimization. The structural diversity provided by Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate allows for the exploration of novel chemical space, increasing the likelihood of discovering compounds with unique pharmacological profiles.

Moreover, the growing interest in fluorinated compounds has been driven by their favorable pharmacokinetic properties. Fluoroaromatics and fluoroalkanes are known for their increased bioavailability and extended half-lives in vivo. This has led to an increased focus on developing efficient synthetic routes for incorporating fluorine atoms into drug candidates. Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate exemplifies this trend, as it provides a straightforward pathway to access highly fluorinated pyridines without resorting to complex multi-step syntheses.

The compound's versatility extends beyond oncology applications. It has also been explored as a precursor for the development of antimicrobial agents and anti-inflammatory drugs. The structural motifs present in Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate can be modified to target bacterial enzymes or inflammatory pathways, offering new avenues for therapeutic intervention.

In conclusion, Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804465-68-6) is a multifaceted intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics against a variety of diseases. As research continues to uncover new applications for fluorinated compounds, Ethyl 2-bromo-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxylate is poised to remain at the forefront of drug discovery efforts.